molecular formula C13H12FNO B3291157 [2-(3-Fluorophenoxy)phenyl]methanamine CAS No. 869945-29-9

[2-(3-Fluorophenoxy)phenyl]methanamine

Cat. No. B3291157
CAS RN: 869945-29-9
M. Wt: 217.24 g/mol
InChI Key: AUOSSKULKZMAGD-UHFFFAOYSA-N
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Description

“[2-(3-Fluorophenoxy)phenyl]methanamine” is a chemical compound with the CAS Number: 849805-97-6 . It has a molecular weight of 217.24 g/mol . It is typically in an oil form .


Molecular Structure Analysis

The molecular formula of “this compound” is C13H12FNO . The InChI code is 1S/C13H12FNO/c14-11-4-2-6-13(8-11)16-12-5-1-3-10(7-12)9-15/h1-8H,9,15H2 . The compound has a rotatable bond count of 3 .


Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 217.24 g/mol . It has a topological polar surface area of 35.2 Ų . The compound has a rotatable bond count of 3 . It is typically in an oil form .

Scientific Research Applications

Catalysis and Chemical Synthesis

  • Unsymmetrical Pincer Palladacycles Synthesis : Derivatives of 1-(3-(Pyridin-2-yl)phenyl)methanamine, which are structurally related to [2-(3-Fluorophenoxy)phenyl]methanamine, have been synthesized and used to create unsymmetrical NCN′ and PCN pincer palladacycles through C–H bond activation. These palladacycles have shown good activity and selectivity in catalytic applications, particularly where the palladacycle remains in the Pd(II) state (Roffe et al., 2016).

Drug Discovery and Medicinal Chemistry

  • Serotonin/Noradrenaline Reuptake Inhibition : A series of 1-(2-phenoxyphenyl)methanamines, which share a core structure with this compound, have been found to possess selective dual serotonin and noradrenaline reuptake inhibitory pharmacology. These compounds have been identified with good metabolic stability, selectivity for hERG, and passive membrane permeability (Whitlock et al., 2008).

Materials Science

  • Thermally Stable Polyamides : Novel poly(keto ether ether amide)s have been synthesized using a new diamine containing keto and ether groups, derived from a precursor similar in structural motif to this compound. These polymers exhibit high thermal stability and enhanced solubility, attributed to the incorporation of keto, ether, and aromatic units into the polyamide backbones (Sabbaghian et al., 2015).

Photocatalysis and Photochemistry

  • Iron(III) Complexes for Photocytotoxicity : Iron(III) complexes using Schiff bases derived from compounds similar to this compound have been studied for their uptake in cancer cells and remarkable photocytotoxicity under light exposure. These complexes have shown significant uptake in the endoplasmic reticulum of cancer cells, demonstrating their potential in targeted cancer therapy (Basu et al., 2015).

Safety and Hazards

The safety information for “[2-(3-Fluorophenoxy)phenyl]methanamine” indicates that it has the following hazard statements: H302, H315, H318, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .

properties

IUPAC Name

[2-(3-fluorophenoxy)phenyl]methanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12FNO/c14-11-5-3-6-12(8-11)16-13-7-2-1-4-10(13)9-15/h1-8H,9,15H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUOSSKULKZMAGD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CN)OC2=CC(=CC=C2)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12FNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

217.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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